5-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3,4-thiadiazol-2-amine

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C9H14N4OS2/c10-8-11-12-9(16-8)15-6-7(14)13-4-2-1-3-5-13/h1-6H2,(H2,10,11)
• InChI Key: VJBUONQBMIRWSK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NN=C(S2)N
• Molecular Formula: C9H14N4OS2
• Molecular Weight: 258.4 g/mol
• Solubility: >38.8 [ug/mL] (The mean of the results at pH 7.4)

Description

5-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3,4-thiadiazol-2-amine, commonly known as OPETA, is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields.

Mechanism of Action

OPETA is a potent inhibitor of monoamine transporters, including the dopamine transporter, norepinephrine transporter, and serotonin transporter. By inhibiting the reuptake of these neurotransmitters, OPETA increases their concentration in the synaptic cleft, leading to increased neurotransmission. This mechanism of action is similar to that of other psychostimulant drugs, such as cocaine and amphetamines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of OPETA have been extensively studied in animal models. OPETA has been shown to increase locomotor activity, induce hyperthermia, and increase the release of dopamine, norepinephrine, and serotonin in the brain. These effects are similar to those of other psychostimulant drugs and suggest that OPETA has potential as a research tool for studying the effects of monoamine transporters on behavior and neurotransmission.

Advantages and Limitations for Lab Experiments

One advantage of using OPETA in laboratory experiments is its potency as a monoamine transporter inhibitor. OPETA has been shown to be more potent than other monoamine transporter inhibitors, such as cocaine and methylphenidate. This makes OPETA a valuable tool for studying the effects of monoamine transporters on neurotransmission and behavior. However, one limitation of using OPETA is its potential for abuse. OPETA has been shown to have reinforcing effects in animal models, which could limit its use in certain types of experiments.

Future Directions

There are several future directions for research on OPETA. One area of interest is the development of new drugs based on the structure of OPETA. OPETA has been shown to have potential as a lead compound for the development of new antidepressant and antipsychotic drugs. Another area of interest is the study of the long-term effects of OPETA on behavior and neurotransmission. OPETA has been shown to have reinforcing effects in animal models, which could potentially lead to addiction and other negative effects. Further research is needed to fully understand the potential risks and benefits of using OPETA in laboratory experiments.
Conclusion:
In conclusion, OPETA is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. OPETA has potential as a research tool for studying the effects of monoamine transporters on neurotransmission and behavior, but further research is needed to fully understand its potential risks and benefits.

Scientific Research Applications

OPETA has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, OPETA has been shown to inhibit the reuptake of dopamine, norepinephrine, and serotonin, which could potentially lead to the development of novel antidepressant and antipsychotic drugs. In pharmacology, OPETA has been used to study the effects of monoamine transporters on neurotransmission. In medicinal chemistry, OPETA has been explored as a potential lead compound for the development of new drugs.